4-(2,5-difluorophenyl)butan-1-amine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-(2,5-difluorophenyl)butan-1-amine hydrochloride consists of a butan-1-amine chain attached to a 2,5-difluorophenyl group. The presence of the fluorine atoms on the phenyl ring can significantly influence the compound’s chemical and physical properties.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by its structure and the nature of its constituent atoms. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density of 4-(2,5-difluorophenyl)butan-1-amine hydrochloride were not found in the retrieved data .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,5-difluorophenyl)butan-1-amine hydrochloride involves the reaction of 2,5-difluorobenzaldehyde with 4-bromobutan-1-amine, followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "2,5-difluorobenzaldehyde", "4-bromobutan-1-amine", "Sodium triacetoxyborohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2,5-difluorobenzaldehyde (1.0 equiv) and 4-bromobutan-1-amine (1.2 equiv) in ethanol and add a catalytic amount of hydrochloric acid. Stir the reaction mixture at room temperature for 24 hours.", "Step 2: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 9-10.", "Step 3: Extract the product with ethyl acetate and dry the organic layer over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in ethanol and add sodium triacetoxyborohydride (1.5 equiv). Stir the reaction mixture at room temperature for 24 hours.", "Step 6: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 8: Dissolve the crude product in hydrochloric acid and filter the resulting solution to obtain the final product, 4-(2,5-difluorophenyl)butan-1-amine hydrochloride." ] } | |
CAS RN |
2742657-00-5 |
Molecular Formula |
C10H14ClF2N |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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